Cas no 1282185-33-4 (3-(2-methoxyphenyl)methoxy-2-methylaniline)

• Product Name: 3-(2-methoxyphenyl)methoxy-2-methylaniline
• CAS No: 1282185-33-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 4586019
• PubChem ID: 61672743
• Update Time: 2025-06-08

3-(2-methoxyphenyl)methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methoxyphenyl)methoxy]-2-methylaniline
• Benzenamine, 3-[(2-methoxyphenyl)methoxy]-2-methyl-
• 3-(2-methoxyphenyl)methoxy-2-methylaniline

• Inchi： 1S/C15H17NO2/c1-11-13(16)7-5-9-14(11)18-10-12-6-3-4-8-15(12)17-2/h3-9H,10,16H2,1-2H3
• InChI Key： LNCUUAGXZYBMEF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OCC2=CC=CC=C2OC)=C1C

Additional information on 3-(2-methoxyphenyl)methoxy-2-methylaniline

3-(2-Methoxyphenyl)methoxy-2-methylaniline (CAS No. 1282185-33-4): A Comprehensive Overview

3-(2-Methoxyphenyl)methoxy-2-methylaniline (CAS No. 1282185-33-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various research areas, including drug discovery and functional materials development.

The molecular structure of 3-(2-methoxyphenyl)methoxy-2-methylaniline consists of a substituted aniline core with a methoxyphenyl group attached via a methylene bridge. This specific arrangement imparts distinct chemical and physical properties that make it an attractive candidate for a wide range of applications. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and stability, while the aniline moiety provides a platform for further functionalization and derivatization.

In recent years, 3-(2-methoxyphenyl)methoxy-2-methylaniline has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activity, particularly in the modulation of various receptors and enzymes. For instance, studies have demonstrated its ability to interact with serotonin receptors, making it a potential candidate for the development of novel antidepressants and anxiolytics.

Beyond its pharmaceutical applications, 3-(2-methoxyphenyl)methoxy-2-methylaniline has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and organic semiconductors. These materials have applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties of these materials through molecular design is a key advantage of using 3-(2-methoxyphenyl)methoxy-2-methylaniline as a building block.

The synthesis of 3-(2-methoxyphenyl)methoxy-2-methylaniline typically involves multi-step reactions, including nucleophilic substitution and aromatic substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound with high yields and purity. These improvements in synthetic methods have facilitated its broader application in both academic and industrial settings.

In terms of safety and handling, 3-(2-methoxyphenyl)methoxy-2-methylaniline is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it away from heat sources and strong oxidizers, are recommended to maintain its stability and purity.

The environmental impact of 3-(2-methoxyphenyl)methoxy-2-methylaniline is another important consideration. While there is limited data available on its environmental fate and toxicity, efforts are being made to develop greener synthetic routes that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing trend towards sustainable chemistry practices in both research and industry.

In conclusion, 3-(2-methoxyphenyl)methoxy-2-methylaniline (CAS No. 1282185-33-4) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing the frontiers of medicinal chemistry and materials science.